Cas no 10463-61-3 (Glycine, L-g-glutamyl-S-(carboxymethyl)-L-cysteinyl-)

Glycine, L-g-glutamyl-S-(carboxymethyl)-L-cysteinyl- structure
10463-61-3 structure
Product Name:Glycine, L-g-glutamyl-S-(carboxymethyl)-L-cysteinyl-
CAS No:10463-61-3
MF:C12H19N3O8S
MW:365.359562158585
CID:194635
PubChem ID:11954071
Update Time:2025-04-19

Glycine, L-g-glutamyl-S-(carboxymethyl)-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-g-glutamyl-S-(carboxymethyl)-L-cysteinyl-
    • S-(carboxymethyl)glutathione
    • Glycine, N-((S-(carboxymethyl)-N-L-gamma-glutamyl)-L-cysteinyl)-
    • L-gamma-glutamyl-S-(carboxymethyl)-L-cysteinylglycine
    • S-(carboxymethyl)-L-cysteinyl-N-L-gamma-glutamylglycine
    • Q27115977
    • S-carboxymethyl-glutathione
    • CHEBI:34302
    • 2-S-Glutathionyl acetate
    • (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(carboxymethylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
    • 10463-61-3
    • SCHEMBL4158582
    • Inchi: 1S/C12H19N3O8S/c13-6(12(22)23)1-2-8(16)15-7(4-24-5-10(19)20)11(21)14-3-9(17)18/h6-7H,1-5,13H2,(H,14,21)(H,15,16)(H,17,18)(H,19,20)(H,22,23)/t6-,7-/m0/s1
    • InChI Key: WBINJBFJLWYSJZ-BQBZGAKWSA-N
    • SMILES: S(CC(=O)O)C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 365.08937
  • Monoisotopic Mass: 365.08928575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.5
  • Topological Polar Surface Area: 221Ų

Experimental Properties

  • PSA: 196.12

Glycine, L-g-glutamyl-S-(carboxymethyl)-L-cysteinyl- Related Literature

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